Cas no 1141669-57-9 (Methyl 2-homomorpholinecarboxylate)

• Product Name: Methyl 2-homomorpholinecarboxylate
• CAS No: 1141669-57-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD11656813
• CID: 1056101
• PubChem ID: 56972833
• Update Time: 2025-06-14

Methyl 2-homomorpholinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1,4-oxazepane-2-carboxylate
• Methyl 2-Homomorpholinecarboxylate
• Methyl2-Homomorpholinecarboxylate
• 6958AJ
• FCH1184467
• SY004912
• AX8173673
• AKOS022183762
• MFCD11656813
• DTXSID901198201
• CS-11081
• 1,4-Oxazepine-2-carboxylic acid, hexahydro-, methyl ester
• 1141669-57-9
• EN300-6769639
• A894260
• Methyl1,4-oxazepane-2-carboxylate
• AC2994
• CS-0145722
• Methyl 2-homomorpholinecarboxylate

• MDL： MFCD11656813
• Inchi： 1S/C7H13NO3/c1-10-7(9)6-5-8-3-2-4-11-6/h6,8H,2-5H2,1H3
• InChI Key： NXIGDQYWERITIA-UHFFFAOYSA-N
• SMILES： O1CCCNCC1C(=O)OC

Computed Properties

• Exact Mass: 159.09000
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: -0.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 224.5±35.0℃ at 760 mmHg
• Flash Point: 89.6±25.9 °C
• PSA: 47.56000
• LogP: -0.13330
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Methyl 2-homomorpholinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on Methyl 2-homomorpholinecarboxylate

Recent Advances in the Application of Methyl 2-homomorpholinecarboxylate (CAS: 1141669-57-9) in Chemical Biology and Pharmaceutical Research

Methyl 2-homomorpholinecarboxylate (CAS: 1141669-57-9) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its morpholine ring structure and ester functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and modulators of protein-protein interactions.

One of the most notable advancements involving Methyl 2-homomorpholinecarboxylate is its role in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's efficacy, leading to the identification of several promising candidates with improved selectivity and reduced off-target effects.

In addition to its applications in oncology, Methyl 2-homomorpholinecarboxylate has shown promise in the field of antimicrobial research. A recent preprint on bioRxiv reported the synthesis of a series of morpholine-based compounds, including derivatives of Methyl 2-homomorpholinecarboxylate, that exhibit broad-spectrum activity against drug-resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a potential mechanism for overcoming resistance to existing antibiotics.

Another area of interest is the use of Methyl 2-homomorpholinecarboxylate in the development of modulators for protein-protein interactions (PPIs). PPIs are challenging targets for drug discovery due to their large and often flat interaction surfaces. However, a 2022 study in ACS Chemical Biology revealed that small-molecule derivatives of Methyl 2-homomorpholinecarboxylate could effectively disrupt specific PPIs involved in inflammatory pathways. This finding opens new avenues for the treatment of chronic inflammatory diseases.

The synthetic versatility of Methyl 2-homomorpholinecarboxylate has also been explored in the context of prodrug design. Researchers have leveraged its ester functionality to create prodrugs with enhanced bioavailability and targeted delivery. For instance, a 2023 patent application described the use of Methyl 2-homomorpholinecarboxylate-based prodrugs for the controlled release of antiviral agents, demonstrating improved pharmacokinetic profiles in preclinical models.

Despite these promising developments, challenges remain in the optimization of Methyl 2-homomorpholinecarboxylate derivatives for clinical use. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further research. Nevertheless, the compound's unique structural features and demonstrated bioactivity make it a valuable scaffold for future drug discovery efforts.

In conclusion, Methyl 2-homomorpholinecarboxylate (CAS: 1141669-57-9) continues to be a focal point in chemical biology and pharmaceutical research. Its applications span multiple therapeutic areas, from oncology to infectious diseases, and its synthetic flexibility offers numerous opportunities for innovation. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.